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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679 Get Quote

FOR IMMEDIATE ASSISTANCE IN CASE OF EMERGENCY, CONTACT YOUR

INSTITUTION'S ENVIRONMENTAL HEALTH AND SAFETY (EHS) OFFICE.

This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely managing the reactivity of strontium hydride (SrH₂) with

water and air. Adherence to these protocols is critical to ensure laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with strontium hydride?

A1: Strontium hydride is a flammable solid that reacts vigorously with water and moisture in the

air to produce flammable hydrogen gas and strontium hydroxide.[1][2][3] This reaction can be

violent and may lead to fire or explosion, especially in enclosed spaces. The dust can also be

irritating to the skin, eyes, and respiratory system.[4]

Q2: How should I properly store strontium hydride?

A2: Strontium hydride should be stored in a tightly sealed container under an inert atmosphere,

such as argon or nitrogen, to prevent contact with moisture and air.[4] The storage area must

be cool, dry, and well-ventilated. It should be kept away from water, acids, and oxidizing

agents.

Q3: What personal protective equipment (PPE) is required when handling SrH₂?
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A3: When handling SrH₂, it is mandatory to wear a flame-retardant lab coat, chemical safety

goggles, and gloves resistant to the chemicals being used. Handling should be performed

within a fume hood to ensure adequate ventilation.[5]

Q4: What should I do in the event of a small SrH₂ spill?

A4: For a small, dry spill, immediately cover the material with a dry, non-combustible absorbent

material like sand or Class D fire extinguisher powder.[6] Do not use water or carbon dioxide

extinguishers. Carefully collect the mixture in a sealed, labeled container for hazardous waste

disposal. Ensure the area is well-ventilated to disperse any hydrogen gas that may have

formed.

Q5: How does the reactivity of SrH₂ compare to other alkaline earth metal hydrides?

A5: The reactivity of alkaline earth metal hydrides with water increases down the group.

Therefore, strontium hydride is more reactive with water than calcium hydride (CaH₂) but less

reactive than barium hydride (BaH₂).[7][8]
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Issue Possible Cause Recommended Action

Unexpected gas evolution from

SrH₂ container.

The container seal may be

compromised, allowing

moisture from the air to react

with the hydride.

Carefully move the container to

a fume hood. If the reaction

appears vigorous, evacuate

the immediate area and

contact your EHS office. If the

reaction is slow, prepare for a

controlled quenching of the

material following the protocol

below.

Sparks or ignition observed

during handling.

Static discharge or friction can

ignite the fine powder or the

hydrogen gas produced from

reaction with ambient moisture.

Ensure all equipment is

properly grounded. Use non-

sparking tools for handling.

Maintain a high level of

situational awareness and

have a Class D fire

extinguisher readily available.

Solidified or caked SrH₂ in the

container.

This may be due to slow

reaction with trace amounts of

moisture over time, forming

strontium hydroxide.

The material may still contain

unreacted SrH₂. Handle with

the same precautions as fresh

material. If the material is to be

used in a reaction, consider

that the purity may be

compromised.

Incomplete reaction when

using SrH₂ as a reagent.

The SrH₂ may have partially

degraded due to improper

storage, reducing its effective

concentration.

Use freshly opened SrH₂ or

material that has been stored

under a rigorously inert

atmosphere. Consider titrating

a small sample to determine its

active hydride content before

use.
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Property Value Reference

Chemical Formula SrH₂ [3]

Molar Mass 89.64 g/mol [3]

Appearance
White to grayish-white

crystalline powder
[1]

Density 3.26 g/cm³ [2]

Thermal Decomposition ~1050 °C to Sr and H₂ [1][2]

Experimental Protocols
Safe Handling of Strontium Hydride

Preparation: Work must be conducted in a fume hood. Ensure a Class D fire extinguisher

and a container of dry sand are within immediate reach. All glassware must be thoroughly

dried in an oven and cooled under an inert atmosphere.

Inert Atmosphere: All manipulations of SrH₂ should be performed under an inert atmosphere

(e.g., in a glovebox or using Schlenk line techniques).

Dispensing: Use non-sparking spatulas and tools. Weigh the required amount in a sealed

container if possible, or quickly in a dry, inert atmosphere.

Reaction Setup: Add SrH₂ to the reaction vessel before introducing any solvents. If adding to

a solvent, ensure the solvent is anhydrous and the system is under an inert atmosphere.

Protocol for Quenching (Neutralizing) Strontium Hydride
This procedure should be performed in a fume hood, with appropriate PPE.

Inert Solvent Suspension: Suspend the SrH₂ waste in a high-boiling point, anhydrous, inert

solvent such as toluene or xylene in a flask equipped with a magnetic stirrer and an inert gas

inlet.[9] This helps to dissipate heat.

Cooling: Place the flask in an ice-water bath to manage the exothermic reaction.
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Slow Addition of a Less Reactive Alcohol: Slowly and dropwise, add a less reactive alcohol

such as isopropanol or sec-butanol to the stirred suspension.[9][10] The rate of addition

should be controlled to prevent excessive bubbling and temperature increase.

Monitor Reaction: Continue adding the alcohol until the evolution of hydrogen gas ceases.

Sequential Addition of More Reactive Alcohols: Once the reaction with the less reactive

alcohol is complete, slowly add a more reactive alcohol like ethanol, followed by methanol, to

ensure all the hydride is consumed.[11]

Cautious Addition of Water: After the reaction with methanol is complete and no more gas is

evolving, very cautiously add water dropwise.[11]

Neutralization: Once the addition of water is complete and the reaction has subsided,

neutralize the resulting strontium hydroxide solution with a dilute acid (e.g., 1M HCl) until the

pH is neutral.

Disposal: The final aqueous solution can be disposed of as hazardous waste according to

your institution's guidelines.
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SrH₂ Spill Occurs

Assess Spill Size
and Location

Is the spill small and contained?

Large or Uncontained Spill

No

Cover with Dry Sand
or Class D Absorbent

Yes

Evacuate Immediate Area
Alert Others

Contact EHS/
Emergency Response

Carefully Collect Mixture
with Non-Sparking Tools

Package in a Sealed,
Labeled Container

Dispose as
Hazardous Waste
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Caption: Workflow for managing a strontium hydride spill.
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Reaction with Water Reaction with Air (Moisture and Oxygen)
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Caption: Chemical reactions of SrH₂ with water and air.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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